5-Iodouridine

• IUPAC Name: 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
• InChI: InChI=1S/C9H11IN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5-,6-,8-/m1/s1
• InChI Key: RKSLVDIXBGWPIS-UAKXSSHOSA-N
• Canonical SMILES: C1=C(C(=O)NC(=O)N1C2C(C(C(O2)CO)O)O)I
• Isomeric SMILES: C1=C(C(=O)NC(=O)N1[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O)I
• Molecular Formula: C9H11IN2O6
• Molecular Weight: 370.10 g/mol
• CAS RN: 1024-99-3

Description

5-Iodouridine is a nucleoside analog of uridine with an iodine atom substituting hydrogen in the 5 position of the uracil base. It is significant in nucleic acid research due to its unusual molecular and chemical properties, which have implications for conformational studies on nucleic acids, particularly in understanding the effects of radiation on nucleic acids through electron spin resonance techniques (Rahman & Wilson, 1970).

Synthesis Analysis

This compound synthesis involves specific reactions that incorporate an iodine atom into the uridine molecule. Notably, direct arylation methods have been developed to synthesize 5-aryluracils and 5-aryluridines, including this compound, through photochemical reactions without the need for transition metals or ligands (Yang et al., 2015). Additionally, radioiododemercuration has been employed for the synthesis of radioiodinated 2'-deoxyuridine derivatives, offering a one-step method with high radiochemical purity (Baranowska-Kortylewicz et al., 1988).

Molecular Structure Analysis

The molecular structure of this compound is characterized by specific features, such as an unusually short intermolecular distance between the iodine and oxygen of a carbonyl group. This structural aspect may underlie its biological activity (Camerman & Trotter, 1964). High-resolution structural studies have revealed detailed interactions within crystalline complexes of this compound, elucidating how modifications at the 5 position influence nucleic acid conformations and interactions (Tsai, Jain, & Sobell, 1977).

Chemical Reactions and Properties

This compound participates in various chemical reactions, such as the palladium-catalyzed Sonogashira coupling, demonstrating its versatility in nucleoside modifications. This reactivity facilitates the introduction of functional groups, further expanding its utility in biochemical studies (Kore, Senthilvelan, & Shanmugasundaram, 2012).

Physical Properties Analysis

The physical properties of this compound, such as crystal structure and spectroscopic characteristics, have been extensively studied. These investigations provide insights into its interaction with light and other molecules, which is crucial for applications in photolabeling and structural biology (Meisenheimer, Meisenheimer, Willis, & Koch, 1996).

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity and interaction with proteins and other nucleic acids, have significant implications for its biological functions and applications in molecular biology. For example, the binding of this compound to human serum albumin has been characterized, providing insight into its pharmacokinetic properties and potential therapeutic applications (Cui et al., 2008).

Mechanism of Action

Target of Action

5-Iodouridine, also known as Idoxuridine, is a pyrimidine analog antiviral . Its primary target is the DNA of various microorganisms, particularly the herpes simplex virus . It acts as an antiviral agent by inhibiting viral replication .

Mode of Action

This compound closely approximates the configuration of thymidine, one of the four building blocks of DNA . As a result, it is able to replace thymidine in the enzymatic step of viral replication . This substitution inhibits thymidylate phosphorylase and viral DNA polymerases from properly functioning . The iodine atom added to the uracil component blocks base pairing .

Biochemical Pathways

The biochemical pathway affected by this compound involves the synthesis of DNA. By substituting itself for thymidine in viral DNA, it inhibits the normal function of thymidylate phosphorylase and viral DNA polymerases . This results in the production of faulty DNA, which cannot infect or destroy tissue .

Pharmacokinetics

It is known that it is used topically due to cardiotoxicity . More research would be needed to fully outline the compound’s ADME properties and their impact on bioavailability.

Result of Action

The result of this compound’s action is the inhibition of the virus’s ability to reproduce or to infect/destroy tissue . By preempting a vital building block in the genetic material of the herpes simplex virus, it destroys the infective and destructive capacity of the viral material .

Action Environment

The action of this compound can be influenced by environmental factors. It is known that the virus-infected cell may only be attacked during the period of active synthesis of DNA . This occurs early in the development of the herpes simplex lesion, but at different times in different cells .

Q & A

Q1: Does 5-Iodouridine show selectivity towards specific cells or systems?

A2: Research indicates that this compound can exhibit some degree of selectivity. For instance, it has shown potent inhibitory activity against herpes simplex virus type 1 (HSV-1) replication, potentially by interfering with viral DNA synthesis. [] Furthermore, it has been investigated for its potential to target cells expressing the herpes simplex virus type-1 thymidine kinase (HSV1-tk), which could have implications for gene therapy and cancer treatment. []

Q2: What is the molecular formula and weight of this compound?

A2: The molecular formula of this compound is C9H11IN2O6, and its molecular weight is 382.1 g/mol.

Q3: Is there any spectroscopic data available for this compound?

A4: While the provided research doesn't delve deep into detailed spectroscopic analyses, it does highlight that 5-Iodouracil, the nucleobase component of this compound, exhibits strong absorption at longer wavelengths compared to other halogenated uracils like 5-bromouracil. This characteristic makes it a superior chromophore for photo-crosslinking experiments. []

Q4: Has the stability of this compound been investigated under various conditions?

A5: Research suggests that the stability of this compound can be influenced by factors like pH and exposure to radiation. For example, one study observed that the cytotoxic effects of gamma-irradiated this compound solutions were significantly enhanced at acidic pH values. [] This finding suggests potential instability or degradation of the compound under acidic conditions, leading to the formation of reactive species.

Q5: Have computational methods been employed to study this compound?

A7: While detailed computational studies are not presented in the provided research, one study utilized docking and energy minimization techniques to investigate the interaction of a this compound derivative, 2′-Deoxy-5-(isothiazol-5-yl)uridine, with the active site of HSV-1 thymidine kinase. [] This approach provides valuable insights into the binding mode and potential inhibitory mechanisms of this compound analogs.

Q6: How do structural modifications of this compound influence its biological activity?

A8: Extensive research highlights the impact of structural modifications on the activity of this compound analogs. For instance, a study investigating 3'-azido analogues of pyrimidine deoxyribonucleosides against HIV-1 found that the 5-bromo and 5-iodo derivatives exhibited significant antiviral activity, while other 5-substituents led to reduced potency. [, ] These findings suggest that the size and electronegativity of the 5-substituent play crucial roles in determining antiviral activity.

Q7: Are there any specific formulation strategies for this compound or its analogs?

A9: One study explored administering 5-Iododeoxyuridine-I-131 as an oil emulsion instead of an aqueous solution, leading to enhanced incorporation of the iodouracil moiety into tumor DNA in rats. [, ] This finding highlights how formulation strategies can impact the biodistribution and efficacy of this compound analogs.

Q8: What is known about the ADME (absorption, distribution, metabolism, excretion) of this compound?

A10: While the provided research doesn't delve into detailed PK/PD studies, one investigation explored the effect of administering 5-Iododeoxyuridine-I-131 in different formulations on its tissue distribution in rats and mice. [, ] This study provides valuable insights into how formulation can influence the biodistribution of this compound analogs.

Q9: What are the key findings from in vitro and in vivo studies on this compound and its analogs?

A9: Research highlights the efficacy of this compound and its analogs in various experimental settings. For example:

• Antiviral Activity: Studies demonstrate that this compound analogs, particularly 3'-azido derivatives, exhibit potent inhibitory activity against retroviruses like HIV-1 and M-MuLV. [, , , ]
• Tumor Targeting: Investigations utilizing radiolabeled 5-Iododeoxyuridine-I-131 demonstrated its ability to accumulate in tumor tissue in animal models, highlighting its potential for tumor imaging and therapy. [, ]
• Photo-crosslinking: this compound has proven to be a valuable tool in photo-crosslinking studies, enabling researchers to probe RNA-protein interactions and map binding interfaces in complexes like the telomerase ribonucleoprotein. [, ]

Q10: What is known about the potential toxicity of this compound?

A13: While not extensively discussed, one study found that 2′,5′-anhydro-3′-azido-3′-deoxythymidine, a 2,5'-anhydro analogue of AZT, exhibited significantly reduced cytotoxicity compared to AZT itself, suggesting potential for improved safety profiles with certain structural modifications. []